![molecular formula C5H3D9O B1149251 1,1,2,2,3,3,4,4,5-Nonadeuteriopentan-1-ol CAS No. 148587-12-6](/img/structure/B1149251.png)
1,1,2,2,3,3,4,4,5-Nonadeuteriopentan-1-ol
Overview
Description
1,1,2,2,3,3,4,4,5-Nonadeuteriopentan-1-ol (NDIP) is a member of the nonadeuteriopentanol family of compounds, which are composed of a carbon chain with a single hydroxyl group at the end. NDIP is an important chemical intermediate used in the synthesis of various compounds, such as pharmaceuticals and other organic products. It is also used as a solvent in various industrial processes.
Scientific Research Applications
1,1,2,2,3,3,4,4,5-Nonadeuteriopentan-1-ol is used in a variety of scientific research applications. It has been used in studies of the structure and function of proteins, in the synthesis of new drugs, and in the study of enzyme-catalyzed reactions. It has also been used in the study of the effects of environmental pollutants on aquatic organisms.
Mechanism of Action
1,1,2,2,3,3,4,4,5-Nonadeuteriopentan-1-ol is believed to act as a surfactant, reducing the surface tension of aqueous solutions. This allows it to interact with proteins and other molecules in the solution, allowing them to move more freely. It is also believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. In animal studies, it has been shown to reduce inflammation, improve wound healing, and act as an anti-inflammatory agent. It has also been shown to have anti-cancer effects in cell cultures, and has been used as an adjuvant for vaccines.
Advantages and Limitations for Lab Experiments
1,1,2,2,3,3,4,4,5-Nonadeuteriopentan-1-ol has several advantages for use in lab experiments. It is inexpensive and easy to synthesize, and can be stored for long periods of time. It is also non-toxic and biodegradable, making it safe to use in the lab. However, it is volatile and can evaporate quickly, making it difficult to work with in some experiments.
Future Directions
There are many potential future directions for research with 1,1,2,2,3,3,4,4,5-Nonadeuteriopentan-1-ol. It could be used to study the effects of environmental pollutants on aquatic organisms, or to develop new drugs and treatments for various diseases. It could also be used to study the effects of surfactants on proteins, or to develop new methods for synthesizing organic compounds. Additionally, this compound could be used to study the effects of antioxidants on cell cultures, or to develop new methods for synthesizing pharmaceuticals.
Properties
IUPAC Name |
1,1,2,2,3,3,4,4,5-nonadeuteriopentan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O/c1-2-3-4-5-6/h6H,2-5H2,1H3/i1D,2D2,3D2,4D2,5D2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMQJEAYHLZJPGS-LOFGRQECSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]CC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
97.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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